Cas no 52344-45-3 (Phosphonic acid, [3-(1-naphthalenyl)-2-oxopropyl]-, dimethyl ester)

Phosphonic acid, [3-(1-naphthalenyl)-2-oxopropyl]-, dimethyl ester structure
52344-45-3 structure
Product Name:Phosphonic acid, [3-(1-naphthalenyl)-2-oxopropyl]-, dimethyl ester
CAS No:52344-45-3
MF:C15H17O4P
MW:292.266845464706
CID:359858
PubChem ID:71365682
Update Time:2025-04-19

Phosphonic acid, [3-(1-naphthalenyl)-2-oxopropyl]-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

    • Phosphonic acid, [3-(1-naphthalenyl)-2-oxopropyl]-, dimethyl ester
    • 1-dimethoxyphosphoryl-3-naphthalen-1-ylpropan-2-one
    • Dimethyl [3-(naphthalen-1-yl)-2-oxopropyl]phosphonate
    • 52344-45-3
    • DTXSID30789078
    • Inchi: 1S/C15H17O4P/c1-18-20(17,19-2)11-14(16)10-13-8-5-7-12-6-3-4-9-15(12)13/h3-9H,10-11H2,1-2H3
    • InChI Key: YPUHNTOGIUQPSV-UHFFFAOYSA-N
    • SMILES: P(CC(CC1C=CC=C2C=CC=CC=12)=O)(=O)(OC)OC

Computed Properties

  • Exact Mass: 292.08651
  • Monoisotopic Mass: 292.08644602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 374
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.6
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